Cas no 2227919-75-5 (methyl (3R)-3-(2-bromo-5-hydroxyphenyl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(2-bromo-5-hydroxyphenyl)-3-hydroxypropanoate
• CAS No: 2227919-75-5
• MF: C₁₀H₁₁BrO₄
• MW: 275.095942735672
• CID: 6102843
• PubChem ID: 165682639
• Update Time: 2025-05-26

methyl (3R)-3-(2-bromo-5-hydroxyphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(2-bromo-5-hydroxyphenyl)-3-hydroxypropanoate
• EN300-1904365
• 2227919-75-5

• Inchi： 1S/C10H11BrO4/c1-15-10(14)5-9(13)7-4-6(12)2-3-8(7)11/h2-4,9,12-13H,5H2,1H3/t9-/m1/s1
• InChI Key： USJLZPOQELQYBY-SECBINFHSA-N
• SMILES： BrC1=CC=C(C=C1[C@@H](CC(=O)OC)O)O

Computed Properties

• Exact Mass: 273.98407g/mol
• Monoisotopic Mass: 273.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Additional information on methyl (3R)-3-(2-bromo-5-hydroxyphenyl)-3-hydroxypropanoate

Methyl (3R)-3-(2-bromo-5-hydroxyphenyl)-3-hydroxypropanoate: A Comprehensive Overview

Methyl (3R)-3-(2-bromo-5-hydroxyphenyl)-3-hydroxypropanoate, also known by its CAS number 2227919-75-5, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl ester group, a hydroxyl group, and a bromine atom attached to a phenyl ring. The stereochemistry at the chiral center (R configuration) plays a crucial role in determining its physical and chemical properties.

The synthesis of methyl (3R)-3-(2-bromo-5-hydroxyphenyl)-3-hydroxypropanoate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired stereochemistry. Recent advancements in asymmetric synthesis have made it possible to produce this compound with high enantiomeric excess, which is essential for its application in chiral resolution and enantioselective catalysis.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The presence of a bromine atom on the aromatic ring makes it an attractive candidate for Suzuki-Miyaura coupling reactions, enabling the construction of diverse biaryl structures. These structures are often found in pharmaceuticals, particularly in the development of kinase inhibitors and other bioactive molecules.

Recent studies have highlighted the role of methyl (3R)-3-(2-bromo-5-hydroxyphenyl)-3-hydroxypropanoate in medicinal chemistry. Researchers have explored its ability to modulate cellular signaling pathways, particularly those involved in inflammation and cancer progression. For instance, preliminary in vitro assays have demonstrated that this compound exhibits anti-inflammatory properties by inhibiting cyclooxygenase enzymes. Additionally, its potential as an anticancer agent has been investigated, with findings suggesting that it may induce apoptosis in certain cancer cell lines.

The stereochemical integrity of this compound is critical for its biological activity. The R configuration at the chiral center ensures proper molecular recognition and binding to target proteins. This has led to increased interest in using this compound as a chiral building block in drug discovery programs. Furthermore, its solubility and stability under physiological conditions make it an ideal candidate for pharmacokinetic studies.

In terms of environmental impact, recent research has focused on the biodegradation pathways of methyl (3R)-3-(2-bromo-5-hydroxyphenyl)-3-hydroxypropanoate. Studies indicate that under aerobic conditions, this compound undergoes microbial degradation, releasing innocuous byproducts such as carbon dioxide and water. This suggests that it has a low environmental footprint compared to other synthetic chemicals.

The development of efficient analytical methods for the characterization of this compound has also been an area of active research. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structure and purity. These methods are essential for ensuring the quality of the compound during both synthesis and application phases.

In conclusion, methyl (3R)-3-(2-bromo-5-hydroxyphenyl)-3-hydroxypropanoate represents a versatile building block with wide-ranging applications in organic synthesis and drug discovery. Its unique structure, combined with recent advances in synthetic methodologies and biological studies, positions it as a valuable tool for researchers across multiple disciplines.